Cas no 953254-65-4 (2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-3-(trifluoromethyl)phenylacetamide)

• Product Name: 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-3-(trifluoromethyl)phenylacetamide
• CAS No: 953254-65-4
• MF: C₁₉H₁₅F₃N₂O₃
• MW: 376.329215288162
• CID: 5833621
• PubChem ID: 16879166
• Update Time: 2025-05-23

2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]-N-[3-(trifluoromethyl)phenyl]acetamide
• VU0627624-1
• 953254-65-4
• F5001-0938
• AKOS024487164
• 2-(5-(4-methoxyphenyl)isoxazol-3-yl)-N-(3-(trifluoromethyl)phenyl)acetamide
• 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-3-(trifluoromethyl)phenylacetamide

• Inchi： 1S/C19H15F3N2O3/c1-26-16-7-5-12(6-8-16)17-10-15(24-27-17)11-18(25)23-14-4-2-3-13(9-14)19(20,21)22/h2-10H,11H2,1H3,(H,23,25)
• InChI Key： CTXCMIVOQZPIQC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(CC1C=C(C2C=CC(=CC=2)OC)ON=1)=O)(F)F

Computed Properties

• Exact Mass: 376.10347683g/mol
• Monoisotopic Mass: 376.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-3-(trifluoromethyl)phenylacetamide

Recent Advances in the Study of 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-3-(trifluoromethyl)phenylacetamide (CAS: 953254-65-4)

The compound 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-3-(trifluoromethyl)phenylacetamide (CAS: 953254-65-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole and trifluoromethylphenyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 953254-65-4. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step reaction sequence involving palladium-catalyzed cross-coupling and amide bond formation. The improved synthetic route not only enhances the scalability of production but also reduces the formation of by-products, which is crucial for pharmaceutical applications.

Pharmacological evaluations have revealed that 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-3-(trifluoromethyl)phenylacetamide exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. In vitro studies using human cell lines have shown that the compound effectively suppresses the phosphorylation of key signaling proteins, leading to reduced cell proliferation and inflammation. These findings suggest its potential as a lead compound for developing novel anti-inflammatory and anti-cancer agents.

Further investigations into the compound's mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have elucidated the precise binding interactions between 953254-65-4 and its target proteins, highlighting the critical role of the trifluoromethylphenyl group in stabilizing the ligand-protein complex. Such structural insights are invaluable for the rational design of derivatives with enhanced potency and selectivity.

In addition to its kinase inhibitory properties, recent preclinical studies have explored the compound's pharmacokinetic profile. Animal models have demonstrated favorable oral bioavailability and metabolic stability, with minimal off-target effects. However, challenges such as moderate plasma protein binding and variable tissue distribution necessitate further optimization to improve its therapeutic index.

The potential therapeutic applications of 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-3-(trifluoromethyl)phenylacetamide extend beyond oncology and inflammation. Emerging research indicates its efficacy in neurodegenerative diseases, where it modulates aberrant protein aggregation and oxidative stress. A 2024 study in ACS Chemical Neuroscience reported that the compound significantly reduced tau hyperphosphorylation in a mouse model of Alzheimer's disease, suggesting a novel avenue for therapeutic intervention.

Despite these promising findings, several challenges remain. The compound's solubility in aqueous media is limited, which may affect its formulation and delivery. Researchers are currently exploring prodrug strategies and nanoformulations to address this issue. Additionally, comprehensive toxicology studies are required to ensure its safety profile before advancing to clinical trials.

In conclusion, 2-5-(4-methoxyphenyl)-1,2-oxazol-3-yl-N-3-(trifluoromethyl)phenylacetamide (CAS: 953254-65-4) represents a versatile scaffold with broad therapeutic potential. Continued research into its synthesis, mechanism, and applications will be essential for translating these discoveries into clinically viable treatments. The integration of computational and experimental approaches will further accelerate the development of optimized derivatives, paving the way for innovative therapies in multiple disease areas.